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Compound of Interest

Compound Name: JNJ-38158471

Cat. No.: B1255802 Get Quote

Technical Support Center: JNJ-38158471
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with JNJ-
38158471. Our goal is to help you overcome common challenges, particularly precipitation

issues in experimental media, to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-38158471 and what are its key properties?

JNJ-38158471 is an orally available and highly selective tyrosine kinase inhibitor of VEGFR-2.

[1][2][3] It also shows inhibitory activity against closely related kinases such as Ret and Kit.[1]

[2][4]

Summary of Chemical Properties

Property Value

Molecular Formula C₁₅H₁₇ClN₆O₃[4][5]

Molecular Weight 364.79 g/mol [4][5]

| CAS Number | 951151-97-6[4][5] |
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Q2: I'm observing precipitation after adding my JNJ-38158471 stock solution to my cell culture

media. Why is this happening?

This is a common issue with many small molecule inhibitors that are sparingly soluble in

aqueous solutions. JNJ-38158471 is highly soluble in DMSO but has significantly lower

solubility in water.[4] When a concentrated DMSO stock is diluted into an aqueous-based cell

culture medium, the compound can crash out of solution, leading to precipitation.[6][7][8] The

final concentration of the compound in the media may exceed its aqueous solubility limit.

Q3: What is the recommended solvent for preparing a stock solution of JNJ-38158471?

The recommended solvent for preparing a stock solution of JNJ-38158471 is Dimethyl

sulfoxide (DMSO).[2][4] It is highly soluble in DMSO, allowing for the preparation of a

concentrated stock.

Q4: What is the maximum concentration of DMSO that cells can typically tolerate in culture

media?

Most cell lines can tolerate a final DMSO concentration of up to 0.1% without significant toxicity.

[6] However, it is always best practice to include a vehicle control (media with the same final

concentration of DMSO) in your experiments to account for any potential effects of the solvent

on cell behavior.[6] Some sources suggest that concentrations up to 0.3% may be acceptable,

but this should be determined empirically for your specific cell line.[9]

Troubleshooting Guide: JNJ-38158471 Precipitation
in Media
This guide provides a step-by-step approach to troubleshooting and preventing precipitation of

JNJ-38158471 in your experimental media.
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Potential Solutions

Precipitation Observed

1. Check Stock Solution
Is it clear? Has it been stored correctly?

2. Review Dilution Protocol
How was the working solution prepared?

Prepare Fresh Stock Solution

If stock is cloudy
or expired

3. Examine Media
Any visible particulates before adding inhibitor?

Modify Dilution Method
(e.g., serial dilution in DMSO, drop-wise addition)Lower Final Concentration

If media appears saturated

Use Ultrasonication

If precipitation persists
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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